Cas no 526-31-8 (L-(+)-Abrine)

• Product Name: L-(+)-Abrine
• CAS No: 526-31-8
• MF: C₁₂H₁₄N₂O₂
• MW: 218.2518
• MDL: MFCD00005645
• CID: 372515
• PubChem ID: 87562941
• Update Time: 2024-10-29

L-(+)-Abrine Chemical and Physical Properties

Names and Identifiers

• N-Methyl-L-tryptophan
• ABRINE, L-(RG)
• L-ABRINE
• L-Tryptophan, N-methyl-
• N-Me-Trp-OH
• <small>L<
• ABRINE
• ABRINE,L
• H-METRP-OH
• L-N-Methyltryptophan
• N(alpha)-methyl-L-tryptophan
• N-methyl-tryptophan
• N-ME-TRP-OH HCL
• N-ME-TRYPTOPHAN
• Nα-Methyl-L-tryptophan
• N-Methyltryptophan
• N-Methyl-L-tryptophane
• L-(+)-Abrine
• Nalpha-Methyl-L-tryptophan
• P57TWL22IX
• (2S)-3-(1H-indol-3-yl)-2-(methylamino)propanoic acid
• CZCIKBSVHDNIDH-NSHDSACASA-N
• (2S)-3-indol-3-yl-2-(methylamino)propanoic acid
• (S)-3-(1H-Indol-3-yl)-2-(methylamino)propanoic acid
• N-Metil-L-triptofano
• methyl-l-tryptophan
• N-methyl tryptophan
• L
• N-α-Methyl-L-tryptophan
• 526-31-8
• [526-31-8]
• AM9355
• AC-34880
• Nalpha-Methyl-L-tryptophan, analytical standard
• A-0100
• 1ST159347
• s5828
• NS00043410
• EINECS 208-388-5
• BIDD:ER0516
• NCGC00142581-01
• UNII-P57TWL22IX
• E9M
• N-a-Methyl-L-tryptophan
• CHEBI:15334
• (S)-3-(1H-indol-3-yl)-2-methylaminopropionic acid
• CS-0016868
• ABRINE [MI]
• CHEMBL552941
• AS-35305
• Nalpha-Methyl-L-tryptophan, purum, >=98.0% (TLC)
• CCG-214812
• (2S)-3-(1H-indol-3-yl)-2-(methylazaniumyl)propanoate
• HY-N1436
• L-Abrine, 99%
• AKOS015853699
• SCHEMBL18778
• C02983
• Q23804375
• MFCD00005645
• BIDD:GT0591
• A1489

• MDL： MFCD00005645
• Inchi： 1S/C12H14N2O2/c1-13-11(12(15)16)6-8-7-14-10-5-3-2-4-9(8)10/h2-5,7,11,13-14H,6H2,1H3,(H,15,16)/t11-/m0/s1
• InChI Key： CZCIKBSVHDNIDH-NSHDSACASA-N
• SMILES： O([H])C([C@]([H])(C([H])([H])C1=C([H])N([H])C2=C([H])C([H])=C([H])C([H])=C12)N([H])C([H])([H])[H])=O
• BRN： 86638

Computed Properties

• Exact Mass: 218.10600
• Monoisotopic Mass: 218.106
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 257
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Molecular Weight: 218.25
• XLogP3: -0.5
• Topological Polar Surface Area: 65.099

Experimental Properties

• Color/Form: Cryst.
• Density: 1.272±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: >300 °C (dec.) (lit.)
• Boiling Point: 439.1±35.0°C at 760 mmHg
• Flash Point: 219.4 °C
• Refractive Index: 65 ° (C=1, 0.5mol/L NaOH)
• Solubility: Slightly soluble (2.8 g/l) (25 º C),
• PSA: 65.12000
• LogP: 1.77390
• Merck: 10
• Specific Rotation: +65 ° (c=1, 0.5M NaOH)
• Optical Activity: [α]20/D +65°, c = 1 in 0.5 M NaOH
• Solubility: 1g is soluble in about 100ml methanol, soluble in dilute acids and bases, slightly soluble in water, insoluble in ether.

L-(+)-Abrine Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H302+H312+H332
• Warning Statement： P280
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 20/21/22
• Safety Instruction： S36
• Hazardous Material Identification：
• Safety Term：S24/25
• Storage Condition：Please store the product under the recommended conditions in the Certificate of Analysis.
• Risk Phrases：R20/21/22

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives L-alpha-amino acids
• Solvents and Organic Chemicals Organic Compounds Acids/Esters